Cas no 1806394-93-3 (4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde)

• Product Name: 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde
• CAS No: 1806394-93-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4978220
• Update Time: 2025-05-26

4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-10-2-1-7(6-13)3-8(10)4-9(14)5-12/h1-3,6H,4-5H2
• InChI Key： TXYMXKPGSHGDSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde

Introduction to 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1806394-93-3) and Its Emerging Applications in Chemical Biology

4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1806394-93-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a bromine substituent at the 4-position of the benzene ring and a chloro-substituted propyl group attached to the 3-position, with an aldehyde functional group at the 1-position. The unique combination of halogenated alkyl and aldehyde moieties makes it a versatile intermediate for synthesizing biologically active molecules.

The compound’s molecular structure, characterized by its electron-withdrawing aldehyde group and electron-donating bromine atom, contributes to its reactivity in various organic transformations. The presence of both bromine and chlorine atoms enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are pivotal in constructing complex heterocyclic scaffolds. These reactions are widely employed in the synthesis of novel drug candidates targeting diverse therapeutic areas.

In recent years, 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde has been explored as a key precursor in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive drug targets. The aldehyde functionality allows for covalent binding to specific residues on target proteins, facilitating the design of probes and inhibitors for studying protein function and disease mechanisms. For instance, derivatives of this compound have been investigated for their potential in disrupting aberrant signaling pathways associated with cancer and neurodegenerative disorders.

Moreover, the compound’s ability to undergo selective functionalization has been leveraged in the synthesis of protease inhibitors. Proteases are enzymes that regulate various physiological processes, and their dysregulation is implicated in several diseases. By modifying the benzaldehyde core with halogenated side chains, researchers have generated libraries of compounds capable of inhibiting specific proteases through covalent mechanisms. This approach has shown promise in preclinical studies for conditions such as inflammation and metabolic diseases.

Recent advancements in click chemistry have also highlighted the utility of 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde as a precursor for bioconjugation applications. The bromine atom facilitates palladium-catalyzed reactions with azides via Sonogashira coupling or Buchwald-Hartwig amination with amides or heterocycles. Such transformations enable the facile attachment of fluorophores, affinity tags, or drug moieties to biomolecules, enhancing their utility in diagnostic imaging and therapeutic delivery systems.

The compound’s role in medicinal chemistry extends to the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their overactivity is often associated with cancer progression. Researchers have utilized 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde as a scaffold to design molecules that selectively inhibit aberrant kinase activity. By incorporating pharmacophores that interact with key residues in the kinase active site, derivatives of this compound have demonstrated preclinical efficacy in models of solid tumors and hematological malignancies.

In conclusion, 4-Bromo-3-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1806394-93-3) represents a valuable tool for synthetic chemists and biologists alike. Its unique structural features enable diverse applications across multiple disciplines, from probing protein interactions to developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of chemical biology innovation.